Cas no 104523-12-8 (Piperazine, 1-(phenyl-3-pyridinylmethyl)-)

• Product Name: Piperazine, 1-(phenyl-3-pyridinylmethyl)-
• CAS No: 104523-12-8
• MF: C₁₆H₁₉N₃
• MW: 253.342163324356
• MDL: MFCD05189125
• CID: 1144602
• PubChem ID: 3435518
• Update Time: 2025-04-20

Piperazine, 1-(phenyl-3-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(phenyl-3-pyridinylmethyl)-
• 104523-12-8
• MFCD05189125
• SCHEMBL9251253
• 4-[alpha-(3-pyridyl)benzyl]piperazine
• 1-[phenyl(pyridin-3-yl)methyl]piperazine
• 1-(Phenylpyridin-3-ylmethyl)piperazine
• VQQHXZLCLBFYKG-UHFFFAOYSA-N

• MDL： MFCD05189125
• Inchi： 1S/C16H19N3/c1-2-5-14(6-3-1)16(15-7-4-8-18-13-15)19-11-9-17-10-12-19/h1-8,13,16-17H,9-12H2
• InChI Key： VQQHXZLCLBFYKG-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C(C1C=NC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 253.15807
• Monoisotopic Mass: 253.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines